Cas no 1115371-78-2 (3-[2-({[(2-ethoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide)

• Product Name: 3-[2-({[(2-ethoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide
• CAS No: 1115371-78-2
• MF: C₂₆H₂₄N₄O₃S
• MW: 472.558764457703
• CID: 5388359
• Update Time: 2025-05-26

3-[2-({[(2-ethoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-[2-[2-(2-ethoxyanilino)-2-oxoethyl]sulfanylimidazol-1-yl]-N-phenylbenzamide
• 3-[2-({[(2-ethoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide

• Inchi： 1S/C26H24N4O3S/c1-2-33-23-14-7-6-13-22(23)29-24(31)18-34-26-27-15-16-30(26)21-12-8-9-19(17-21)25(32)28-20-10-4-3-5-11-20/h3-17H,2,18H2,1H3,(H,28,32)(H,29,31)
• InChI Key： ULRYOKFUXZGHOS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)C1=CC=CC(N2C(SCC(NC3=CC=CC=C3OCC)=O)=NC=C2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-[2-({[(2-ethoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide

Professional Introduction to Compound with CAS No. 1115371-78-2 and Product Name: 3-[2-({[(2-ethoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide

Compound with the CAS number 1115371-78-2 and the product name 3-[2-({[(2-ethoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a benzamide moiety, an imidazole ring, and a sulfanyl group, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The molecular framework of this compound is highly relevant in the context of modern pharmacological research. The benzamide group is well-known for its role in the development of various therapeutic agents, particularly those targeting inflammatory and pain-related pathways. In recent years, there has been a surge in research focusing on modulating these pathways to develop more effective and targeted treatments. The incorporation of a phenyl ring in the structure enhances its binding affinity to biological targets, making it a promising candidate for further investigation.

One of the most intriguing aspects of this compound is its imidazole core. Imidazole derivatives have been extensively studied for their diverse biological activities, including antifungal, antimicrobial, and anti-inflammatory properties. The unique electronic properties of the imidazole ring allow it to interact with biological targets in a highly specific manner, which is crucial for developing drugs with minimal side effects. Recent studies have highlighted the potential of imidazole-based compounds in treating neurological disorders, such as Alzheimer's disease and epilepsy, due to their ability to cross the blood-brain barrier efficiently.

The sulfanyl group attached to the molecular structure adds another layer of complexity and functionality. Sulfanyl-containing compounds are known for their ability to enhance drug bioavailability and metabolic stability. This feature is particularly important in drug development, where ensuring that a compound remains stable under various physiological conditions is essential for its efficacy. The presence of this group also suggests that the compound may exhibit interesting redox properties, which could be exploited in designing drugs that target oxidative stress-related diseases.

The 2-ethoxyphenyl)carbamoyl moiety further contributes to the compound's multifaceted nature. Ethoxyphenyl derivatives are frequently employed in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. This particular group can influence the compound's solubility and permeability across biological membranes, which are critical factors in drug absorption and distribution. The carbamoyl group itself is known for its role in enhancing binding interactions with biological targets, making it an attractive feature for drug design.

In the realm of current research, this compound aligns well with emerging trends in drug discovery. The integration of multiple functional groups into a single molecular entity allows for orthogonal interactions with biological targets, which can lead to the development of drugs with enhanced efficacy and reduced toxicity. For instance, recent studies have demonstrated that combining benzamide and imidazole moieties can result in compounds with potent anti-inflammatory properties. This synergistic effect is particularly relevant in treating chronic inflammatory diseases such as rheumatoid arthritis.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features make it suitable for use as an intermediate in synthesizing more complex molecules. This aspect is particularly important in industrial-scale drug production, where having versatile building blocks can significantly streamline synthetic routes and reduce costs. Additionally, the compound's stability under various conditions makes it a valuable asset in long-term storage and transportation scenarios.

From a computational chemistry perspective, this compound offers an excellent model system for studying molecular interactions at the atomic level. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, can be employed to predict how this molecule will behave within different biological environments. These insights are crucial for optimizing drug design by identifying key interaction points between the compound and its target proteins or enzymes.

The synthesis of this compound represents a testament to the progress made in synthetic organic chemistry over recent decades. The ability to construct complex molecules with high precision has opened up new avenues for drug discovery and development. Techniques such as palladium-catalyzed cross-coupling reactions have played a pivotal role in assembling the various functional groups present in this molecule efficiently and selectively.

In conclusion, Compound with CAS No. 1115371-78-2 and the product name 3-[2-({[(2-ethoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide stands as a remarkable example of how intricate molecular structures can lead to significant advancements in pharmaceutical science. Its multifaceted functional groups offer numerous possibilities for further research and development, making it a valuable asset in both academic laboratories and industrial settings.